N-(5-amino-2-methoxyphenyl)methanesulfonamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C8H12N2O3S/c1-13-8-4-3-6(9)5-7(8)10-14(2,11)12/h3-5,10H,9H2,1-2H3
• InChI Key: ZFBWWGLKRMKNGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)NS(=O)(=O)C
• Molecular Formula: C8H12N2O3S
• DSSTOX Substance ID: DTXSID70444735
• Molecular Weight: 216.26 g/mol
• CAS RN: 123343-92-0

Description

Synthesis Analysis

The synthesis of related compounds involves various strategies. For instance, a Mannich-like reaction is used to couple α-hydroxysulfinates with methane- or p-toluene-sulfonamides in an aqueous basic medium to produce N-methane- or p-toluene-sulfonyl α-aminosulfinic acids salts . Another example is the synthesis of N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, which is achieved by reacting N-(4-amino-2-phenoxyphenyl)methanesulfonamide with an anthracene derivative in glacial acetic acid . These methods could potentially be adapted for the synthesis of "N-(5-amino-2-methoxyphenyl)methanesulfonamide."

Molecular Structure Analysis

The molecular structure of compounds similar to "N-(5-amino-2-methoxyphenyl)methanesulfonamide" is characterized using techniques such as IR, 1H and 13C NMR, mass spectral analysis, and elemental analysis . The conformation of the N-H bond and the orientation of the methanesulfonyl group are crucial for the biological activity of these compounds, as they determine how the molecule interacts with biological receptors .

Chemical Reactions Analysis

The chemical reactivity of methanesulfonamide derivatives is explored in various reactions. For example, N-(2-bromophenyl)- and N-(2-iodophenyl)methanesulfonamide react with terminal acetylenes to yield 1-methylsulfonyl-indoles in one step . Oxidation reactions of N-phenyl-1-(2-oxo-1-azacycloalkyl)methanesulfonamides lead to the formation of aminoxyl radicals, which are characterized by EPR spectroscopy .

Physical and Chemical Properties Analysis

The physical and chemical properties of methanesulfonamide derivatives are influenced by their molecular structure. Theoretical calculations can predict the optimized state, free energy, and molecular orbitals involved in spectrum formation . The chemoselectivity of N-acylation reactions is also studied, leading to the development of storable N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides . Additionally, the crystal structure and spectroscopic studies of complexes involving methanesulfonamide derivatives provide insights into their intermolecular interactions .

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H315, H319, H335. Precautionary measures include avoiding contact with skin and eyes, and not inhaling dust/fume/gas/mist/vapors/spray.

Synthesis routes and methods

Procedure details

A solution of 2-Methoxy-5-nitro-methanesulfonylaminobenzene (1 g) in methanol (20 ml) containing palladium on carbon (10%, 100 mg) was stirred at RT under hydrogen for 48 h. The mixture was filtered through celite then evaporated to give 2-methoxy-5-amino-methanesulfonylaminobenzene as a brown gum. This was used without purification in the following reaction.